Cas no 1049764-31-9 (2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride)

• Product Name: 2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride
• CAS No: 1049764-31-9
• MF: C₉H₁₀ClF₃N₂O
• MW: 254.636711597443
• MDL: MFCD07286586
• CID: 3110097
• PubChem ID: 16243503
• Update Time: 2025-11-07

2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride
• EN300-07796
• G23399
• 2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide;hydrochloride
• Z56960169
• 1049764-31-9
• 2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamidehydrochloride
• ZRB76431
• CS-0220887

• MDL： MFCD07286586
• Inchi： 1S/C9H9F3N2O.ClH/c1-13-4-7(15)14-6-3-2-5(10)8(11)9(6)12;/h2-3,13H,4H2,1H3,(H,14,15);1H
• InChI Key： YGMNVBKXWPIPDD-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C=CC=1NC(CNC)=O)F)F

Computed Properties

• Exact Mass: 254.0433751Da
• Monoisotopic Mass: 254.0433751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride

Introduction to 2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride (CAS No. 1049764-31-9) in Modern Chemical Biology

2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride, identified by the CAS number 1049764-31-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of amides, characterized by its structural motif of an amide group (-CONH-) linked to a trifluorophenyl ring and a methylamino substituent. The presence of fluorine atoms in the aromatic ring introduces unique electronic and steric properties, making this molecule a promising candidate for various biological applications.

The trifluorophenyl moiety is particularly noteworthy due to its ability to modulate the bioactivity of molecules through its electron-withdrawing effects and metabolic stability. This feature has been extensively explored in the development of drug candidates, where fluorinated aromatic rings often enhance binding affinity and resistance to enzymatic degradation. In recent years, compounds incorporating trifluorophenyl groups have been reported to exhibit potent activity against a range of biological targets, including enzymes and receptors involved in cancer and inflammatory diseases.

Methylamino substituents are another key feature of this compound, contributing to its pharmacological profile by influencing both solubility and interactions with biological targets. The amine group can form hydrogen bonds with polar residues in proteins, while the methyl group provides steric hindrance that can fine-tune binding specificity. Such structural elements are crucial in rational drug design, where subtle modifications can lead to significant improvements in efficacy and selectivity.

The hydrochloride salt form of 2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride enhances its solubility in aqueous media, making it more suitable for formulation in pharmaceutical applications. This property is particularly important for drug delivery systems, where bioavailability is a critical factor. Additionally, the salt form ensures stability under various storage conditions, which is essential for maintaining the integrity of active pharmaceutical ingredients (APIs).

Recent studies have highlighted the potential of 2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride as a scaffold for developing novel therapeutic agents. For instance, researchers have investigated its interactions with enzymes such as kinases and proteases, which are implicated in various diseases. The trifluorophenyl ring has been shown to increase binding affinity by modulating electronic distributions at the active site, while the methylamino group provides additional interactions through hydrogen bonding or hydrophobic effects.

In addition to its role as a pharmacophore, this compound has been explored in materials science applications due to its unique chemical properties. The combination of fluorine atoms and amide functionalities makes it a versatile building block for synthesizing advanced materials with tailored properties. For example, it has been used in the development of liquid crystals and organic semiconductors, where its molecular structure contributes to specific optical and electronic behaviors.

The synthesis of 2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the trifluorophenyl group followed by amide bond formation with methylamine derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

From a regulatory perspective, 2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride must comply with Good Manufacturing Practices (GMP) to ensure quality control throughout its production process. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm structural identity and assess purity levels. These stringent quality standards are essential for pharmaceutical applications where safety and efficacy are paramount.

The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic potential. Innovations in computational chemistry and artificial intelligence (AI) are being leveraged to accelerate drug discovery efforts by predicting novel molecular interactions. Additionally, green chemistry principles are being integrated into synthetic methodologies to minimize environmental impact while maintaining high productivity.

In conclusion,2-(methylamino)-N-(2,3,4-trifluorophenyl)acetamide hydrochloride (CAS No. 1049764-31-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for developing next-generation therapeutics targeting complex diseases. As research continues to uncover new applications for this compound,its importance is expected to grow further, driving innovation across multiple scientific disciplines.